3-Methoxy-8-methyl-2-phenyl-4H-1-benzopyran-4-one

• CAS No.: 87165-68-2
• Molecular Formula: C17H14O3
• Molecular Weight: 266.29 g/mol
• IUPAC Name: 3-methoxy-8-methyl-2-phenylchromen-4-one
• InChI: InChI=1S/C17H14O3/c1-11-7-6-10-13-14(18)17(19-2)16(20-15(11)13)12-8-4-3-5-9-12/h3-10H,1-2H3
• InChI Key: SCMWGCOMUAAIGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=O)C(=C(O2)C3=CC=CC=C3)OC

Description

3-Methoxy-8-methyl-2-phenyl-4H-1-benzopyran-4-one is a chemical compound belonging to the benzopyran family. Benzopyrans are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methoxy-8-methyl-2-phenyl-4H-1-benzopyran-4-one typically involves the condensation of appropriate phenolic compounds with methoxy and methyl substituents. The reaction conditions often include the use of acidic or basic catalysts to facilitate the formation of the benzopyran ring .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale organic synthesis techniques, including distillation and solvent extraction. These methods ensure the purity and yield of the final product, making it suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

3-Methoxy-8-methyl-2-phenyl-4H-1-benzopyran-4-one undergoes several types of chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups, enhancing the compound’s reactivity.

Reduction: This reaction can modify the compound’s electronic properties, potentially altering its biological activity.

Substitution: This reaction can replace specific substituents on the benzopyran ring, leading to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions often involve controlled temperatures and pH levels to ensure the desired outcome .

Major Products Formed

Scientific Research Applications

3-Methoxy-8-methyl-2-phenyl-4H-1-benzopyran-4-one has several scientific research applications, including:

Chemistry: It serves as a precursor for synthesizing other complex organic molecules.

Biology: It is used in studies investigating its potential as an anti-inflammatory and antioxidant agent.

Medicine: Research has shown its potential as an anticancer agent, particularly in targeting multi-drug resistant cancer cell lines.

Industry: It is used in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of 3-Methoxy-8-methyl-2-phenyl-4H-1-benzopyran-4-one involves its interaction with specific molecular targets and pathways. It has been shown to inhibit cancer cell proliferation by inducing apoptosis, a process of programmed cell death. This effect is mediated through the inhibition of key enzymes and signaling pathways involved in cell growth and survival .

Comparison with Similar Compounds

Similar Compounds

4H-1-Benzopyran-4-one, 5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-: Known for its anti-inflammatory properties.

4H-1-Benzopyran-4-one, 7-hydroxy-3-(4-methoxyphenyl)-: Exhibits antioxidant activity.

6-Methoxy-2-phenyl-4H-chromen-4-one: Used in various chemical and biological studies.

Uniqueness

3-Methoxy-8-methyl-2-phenyl-4H-1-benzopyran-4-one stands out due to its unique combination of methoxy and methyl substituents, which contribute to its distinct chemical and biological properties. Its potential as an anticancer agent, particularly against multi-drug resistant cancer cell lines, highlights its significance in scientific research .